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Compound of Interest

Compound Name: Etisazole

Cat. No.: B1671704 Get Quote

Etisazole: Technical Support Center
This guide provides researchers, scientists, and drug development professionals with best

practices for the storage, handling, and experimental use of Etisazole.

Frequently Asked Questions (FAQs)
General Properties
Q: What is Etisazole? A: Etisazole is an antifungal agent with the IUPAC name N-ethyl-1,2-

benzothiazol-3-amine.[1] It has been noted to have skin-sensitizing properties in humans,

which necessitates careful handling.[2]

Q: What are the key physicochemical properties of Etisazole? A: The fundamental properties

of Etisazole are summarized in the table below.

Property Value Source

Molecular Formula C₉H₁₀N₂S [1][3]

Molecular Weight 178.26 g/mol [1][3]

Melting Point 78°C [2][4]

Boiling Point (Predicted) 242.2 ± 23.0 °C [2]

Density (Predicted) 1.253 ± 0.06 g/cm³ [2]

Appearance Crystalline solid N/A

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1671704?utm_src=pdf-interest
https://www.benchchem.com/product/b1671704?utm_src=pdf-body
https://www.benchchem.com/product/b1671704?utm_src=pdf-body
https://www.benchchem.com/product/b1671704?utm_src=pdf-body
https://www.benchchem.com/product/b1671704?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Etisazole
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2885409_EN.htm
https://www.benchchem.com/product/b1671704?utm_src=pdf-body
https://www.benchchem.com/product/b1671704?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Etisazole
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G0WB531332
https://pubchem.ncbi.nlm.nih.gov/compound/Etisazole
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G0WB531332
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2885409_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2885409.aspx
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2885409_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2885409_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage and Stability
Q: How should I store Etisazole powder? A: Proper storage is crucial to maintain the integrity

of Etisazole. Store the solid compound in a tightly sealed container in a cool, dry, and dark

place. Exposure to moisture, light, and high temperatures can lead to degradation.[5][6][7]

Always store it in its original packaging when possible to protect it from moisture.[8]

Q: Is Etisazole sensitive to light? A: While specific photostability data for Etisazole is not

readily available, structurally related thiazole-containing compounds are known to undergo

photo-degradation.[9] Exposure to visible light can cause a reaction with singlet oxygen,

leading to the formation of degradation products.[9] Therefore, it is a best practice to protect

Etisazole from light by using amber vials or storing it in a dark location.

Q: What is the recommended storage temperature? A: For long-term storage, it is

recommended to keep Etisazole in a cool environment, such as a refrigerator (2-8°C), to

minimize potential degradation over time. For short-term storage, room temperature (20-25°C)

in a desiccated environment is generally acceptable.

Q: How should I store Etisazole solutions? A: Stock solutions should be stored at -20°C or

-80°C in small aliquots to avoid repeated freeze-thaw cycles. Use tightly sealed vials to prevent

solvent evaporation. The stability of Etisazole in various solvents over time should be validated

for your specific experimental conditions.

Safe Handling and Disposal
Q: What Personal Protective Equipment (PPE) should I use when handling Etisazole? A: Due

to its potential as a skin sensitizer, appropriate PPE is mandatory.[2] Always handle Etisazole
inside a chemical fume hood.

Gloves: Wear two pairs of chemical-resistant gloves.

Lab Coat: A disposable, low-permeability gown or lab coat with tight-fitting cuffs is required.

[10]

Eye Protection: Use safety glasses with side shields or splash goggles.[11]
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Respiratory Protection: If handling large quantities of powder outside of a fume hood, a

respirator (e.g., N95) may be necessary.

Q: What is the correct procedure for handling a spill? A: In case of a spill, evacuate the area

and ensure it is well-ventilated.

Wear the full PPE described above.

For solid spills, gently cover the powder with absorbent paper to avoid raising dust. Moisten

the material with a suitable solvent (e.g., ethanol) before wiping it up.

For liquid spills, cover with an inert absorbent material (e.g., vermiculite or sand).

Collect all contaminated materials into a sealed, labeled hazardous waste container.[12]

Clean the spill area thoroughly with soap and water.[11]

Q: How should I dispose of Etisazole waste? A: All waste, including empty containers,

contaminated PPE, and unused material, should be treated as hazardous chemical waste.[13]

Dispose of it in clearly labeled, sealed containers according to your institution's and local

environmental regulations. Do not dispose of Etisazole down the drain or in regular trash.

Experimental Protocols & Troubleshooting
Preparing a Stock Solution
Q: What is a reliable method for preparing an Etisazole stock solution? A: Etisazole is

sparingly soluble in water but should be soluble in organic solvents like DMSO, ethanol, and

DMF. The following is a general protocol for preparing a 10 mM stock solution in DMSO.

Experimental Protocol: Preparation of 10 mM Etisazole Stock Solution

Pre-Weighing: Allow the Etisazole container to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: In a chemical fume hood, accurately weigh the required amount of Etisazole
powder (Molecular Weight: 178.26 g/mol ) into a sterile vial. For 1 mL of a 10 mM solution,

you would need 1.7826 mg.
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Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to the vial.

Dissolution: Cap the vial tightly and vortex thoroughly. If the compound does not dissolve

completely, brief sonication in a water bath may be used. Visually inspect the solution to

ensure there are no particulates.

Storage: Store the stock solution in aliquots at -20°C or -80°C in amber or foil-wrapped vials

to protect from light.

Troubleshooting Guide
Q: My Etisazole will not fully dissolve. What should I do? A: First, confirm you are using a

suitable and high-quality anhydrous solvent. If solubility issues persist, you can try gentle

warming (e.g., to 37°C) or brief sonication. Increasing the volume of the solvent to create a

more dilute solution may also help. Always ensure the final concentration of the organic solvent

(like DMSO) is compatible with your downstream experiments.

Q: My solution is cloudy or has formed a precipitate after being added to an aqueous buffer.

How can I fix this? A: This is common when a compound with low aqueous solubility is

transferred from an organic stock solution into a buffer.

Concentration: The final concentration of Etisazole in the aqueous medium may be above its

solubility limit. Try using a lower final concentration.

Solvent Percentage: Ensure the final percentage of the organic solvent (e.g., DMSO) in your

aqueous solution is as low as possible but sufficient to maintain solubility.

Mixing: Add the Etisazole stock solution to your aqueous buffer slowly while vortexing to aid

dispersion.

Q: I am observing inconsistent or unexpected experimental results. Could this be due to

compound degradation? A: Yes, compound degradation is a potential cause of inconsistent

results.[5]

Check Storage: Ensure the compound and its solutions have been stored correctly

(protected from light, moisture, and temperature fluctuations).[5][8]
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Age of Solution: Use freshly prepared solutions or solutions that have been stored properly

for a validated period. Avoid using old stock solutions.

Incompatibilities: Review all components in your experimental medium. Etisazole may be

incompatible with strong oxidizing agents, strong acids, or bases.[14][15][16]
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Etisazole Handling and Safety Workflow

Receiving and Storage

Experimental Use

Waste Disposal

Receive Shipment

Inspect Container Seal and Integrity

Store in Cool, Dry, Dark Location

OK

Container Damaged: Follow Spill Protocol

Damaged

Don PPE (Gloves, Gown, Goggles)

Collect All Contaminated Waste

Work in Chemical Fume Hood

Weigh Compound

Prepare Solution

Perform Experiment

Seal and Label as Hazardous Waste

Dispose via Institutional EHS
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Troubleshooting Etisazole Solubility Issues

Problem: Compound Won't Dissolve in Organic Solvent

Is the solvent high-purity and anhydrous?

Use fresh, anhydrous solvent.

No

Apply gentle sonication or warming (37°C). Did it dissolve?

Yes

Consider making a more dilute stock solution.

No

Solution is clear. Proceed with experiment.

Yes

Consult literature for alternative solvents.

Hypothetical Photo-Degradation Pathway for Etisazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Best practices for storing and handling Etisazole].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671704#best-practices-for-storing-and-handling-
etisazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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